BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Fundamental Properties of Formaldehyde
Hydrazone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Formaldehyde hydrazone

Cat. No.: B192779

For Researchers, Scientists, and Drug Development Professionals

Abstract

Formaldehyde hydrazone (CH4Nz2), the simplest hydrazone, is a versatile and reactive
molecule with significant applications in organic synthesis, analytical chemistry, and
biochemistry. Its unique structural features, including a nucleophilic amino group and a C=N
imine bond, allow it to participate in a wide array of chemical transformations. This technical
guide provides an in-depth overview of the fundamental properties of formaldehyde
hydrazone, including its chemical and physical characteristics, synthesis, reactivity, and
spectroscopic data. Detailed experimental protocols and visual representations of key chemical
processes are included to support its practical application in research and development.

Chemical and Physical Properties

Formaldehyde hydrazone is a small molecule with distinct physical and chemical properties.
[1] The presence of both a nucleophilic terminal amino group and an electrophilic imine carbon
governs its reactivity.[1][2]

Table 1: General and Physicochemical Properties of Formaldehyde Hydrazone
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Property Value Reference
IUPAC Name Methylidenehydrazine [11[3]
Synonyms Methylenehydrazine [1][3]
CAS Number 6629-91-0 [1][41[5]
Molecular Formula CHaN2 [11[41[5]
Molecular Weight 44.056 g/mol [1][3]
Boiling Point 78.2°C at 760 mmHg [5]
Density 0.91 g/cm?3 [5]
Flash Point 1.1°C [5]
Vapor Pressure 93.8 mmHg at 25°C [5]
Refractive Index 1.412 [5]
Topological Polar Surface Area  38.4 A2 [4]

Hydrogen Bond Acceptor
ydrog p 5 4]
Count

Synthesis of Formaldehyde Hydrazone

The primary and most straightforward method for synthesizing formaldehyde hydrazone is
the direct condensation reaction between formaldehyde and hydrazine.[1][2] This reaction
typically proceeds under mild conditions, often in an aqueous solution, with the elimination of a
water molecule.[1][2]

HCHO + Hz2NNHz2 - H2C=N-NH:z2 + H20

Careful control of reaction conditions, such as maintaining a 1-to-1 molar ratio of reactants, is
crucial to optimize the yield and prevent side reactions.[2] While this classical approach is
common, more advanced synthetic methodologies focus on improving reaction efficiency and
compatibility with various functional groups.[1]
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Experimental Protocol: General Synthesis of
Formaldehyde Hydrazone

Materials:

Formaldehyde (e.g., 37% aqueous solution)

e Hydrazine hydrate

» Suitable solvent (e.g., water, ethanol, or acetonitrile)[2]
* Ice bath

o Magnetic stirrer and stir bar

» Round-bottom flask

e Dropping funnel

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve hydrazine hydrate in the
chosen solvent.

e Cool the flask in an ice bath to control the exothermic nature of the reaction.

o Slowly add a stoichiometric equivalent (1:1 molar ratio) of formaldehyde solution to the
cooled hydrazine solution using a dropping funnel over a period of 30-60 minutes with
continuous stirring.[2]

» After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and continue stirring for an additional 2-4 hours.

o The progress of the reaction can be monitored by techniques such as thin-layer
chromatography (TLC) or NMR spectroscopy.

e Upon completion, the formaldehyde hydrazone product may be isolated by extraction or
distillation, depending on its physical state and the solvent used.
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Diagram 1: General Workflow for the Synthesis of Formaldehyde Hydrazone
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Caption: Workflow of formaldehyde hydrazone synthesis.

Chemical Reactivity

The reactivity of formaldehyde hydrazone is dominated by the interplay between the
nucleophilic terminal amino group (-NHz) and the electrophilic imine carbon (C=N).[1][2] This
dual nature allows it to participate in a variety of chemical transformations.

* Nucleophilic Reactions: The lone pair of electrons on the terminal nitrogen atom makes it a
potent nucleophile. It readily attacks electrophilic centers, a key step in many of its
characteristic reactions.[2]

* Reactions with Carbonyls: Formaldehyde hydrazone reacts with other aldehydes and
ketones, a foundational reaction in analytical chemistry for the detection and quantification of
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these carbonyl compounds.[2]

+ Umpolung (Dipole Inversion): One of the most significant applications of formaldehyde
hydrazone derivatives in organic synthesis is their use as "formyl anion equivalents."[2][6]
This concept, known as umpolung, inverts the typical electrophilic nature of a carbonyl
carbon, allowing it to act as a nucleophile for forming new carbon-carbon bonds.[2]

» Oxidative Dimerization: Under specific oxidative conditions, formaldehyde hydrazones can
undergo dimerization to form products like glyoxal bisphenylhydrazone, providing a pathway
for C-C bond formation.[2]

Diagram 2: Umpolung Reactivity of Formaldehyde Hydrazone
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Caption: Umpolung (dipole inversion) of the formyl group.

Spectroscopic Properties

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.researchgate.net/figure/R-spectra-of-hydrazones-I-and-complexes-II-V_tbl1_257860151
https://www.benchchem.com/product/b192779?utm_src=pdf-body
https://www.benchchem.com/product/b192779?utm_src=pdf-body
https://www.researchgate.net/figure/R-spectra-of-hydrazones-I-and-complexes-II-V_tbl1_257860151
https://dev.spectrabase.com/spectrum/DSgBggUtg2
https://www.researchgate.net/figure/R-spectra-of-hydrazones-I-and-complexes-II-V_tbl1_257860151
https://www.benchchem.com/product/b192779?utm_src=pdf-body
https://www.researchgate.net/figure/R-spectra-of-hydrazones-I-and-complexes-II-V_tbl1_257860151
https://www.benchchem.com/product/b192779?utm_src=pdf-body
https://www.benchchem.com/product/b192779?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopic analysis is essential for the identification and characterization of formaldehyde
hydrazone. Theoretical calculations and experimental data provide insights into its structural
features.

Table 2: Spectroscopic Data for Formaldehyde Hydrazone

Spectroscopic Technique Characteristic Features Reference

The two protons on the -NH:z
1H NMR group are magnetically [7]

inequivalent.

A characteristic signal for the

13C NMR
imine carbon (C=N).
Chemical shifts around 105
15N NMR (Calculated) ppm (-NH2) and 340 ppm [7]

(C=N).

Characteristic absorption
bands for N-H stretching, C=N
stretching, and NHz bending. A

IR Spectroscopy [
strong band around 1590 cm™1
is indicative of the C=N

linkage.

Note: Specific experimental chemical shifts for *H and 13C NMR can vary based on the solvent
and other experimental conditions.

Applications in Research and Drug Development

Formaldehyde hydrazone and its derivatives are valuable tools in various scientific fields.

¢ Organic Synthesis: They serve as key intermediates in the synthesis of heterocyclic
compounds like pyrazoles and pyridazines.[8] Substituted formaldehyde hydrazones are
used as bench-stable methylating reagents in cross-coupling reactions.[2] Their role as
formyl anion equivalents is critical in asymmetric synthesis to produce chiral a-hydroxy
aldehydes.[6][9]
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e Analytical Chemistry: The reaction of hydrazines with aldehydes and ketones to form
hydrazones is a cornerstone for the detection and quantification of these carbonyl
compounds.[2] Derivatization with agents like 2,4-dinitrophenylhydrazine (DNPH) enhances
stability and allows for sensitive detection.

e Biochemistry and Drug Development: Hydrazones are a significant class of compounds in
medicinal chemistry, exhibiting a wide range of biological activities, including antimicrobial,
anti-inflammatory, and anticancer properties.[10] In toxicology, formaldehyde hydrazone is
studied as a metabolic intermediate formed from the reaction of hydrazine with endogenous
formaldehyde. This intermediate can be further metabolized to a DNA-methylating agent,
leading to the formation of 7-methylguanine and O%-methylguanine in DNA, which has
implications for carcinogenesis.[11]

Diagram 3: Role in Hydrazine-Induced DNA Methylation
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Caption: Formaldehyde hydrazone in DNA methylation.

Safety and Handling

Formaldehyde hydrazone itself should be handled with care, but significant caution is also
required for its precursors, formaldehyde and hydrazine.
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» Formaldehyde: It is a known human carcinogen, a skin and respiratory sensitizer, and is
highly toxic. Exposure can cause severe irritation to the eyes, nose, and throat.

e Hydrazine: It is acutely toxic, a suspected carcinogen, and can be corrosive.[11]

All work with formaldehyde hydrazone and its precursors should be conducted in a well-
ventilated fume hood, with appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat.

Conclusion

Formaldehyde hydrazone is a molecule of fundamental importance with a rich and diverse
reactivity profile. Its utility spans from a simple building block in complex organic syntheses to a
key player in biochemical processes and analytical methods. A thorough understanding of its
properties, as outlined in this guide, is essential for researchers and scientists looking to
leverage its potential in their work, particularly in the field of drug development where
hydrazone scaffolds continue to be a source of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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